Cas no 89641-97-4 (7-nitro-1,2-benzothiazole)

7-nitro-1,2-benzothiazole structure
7-nitro-1,2-benzothiazole structure
Product Name:7-nitro-1,2-benzothiazole
CAS No:89641-97-4
MF:C7H4N2O2S
MW:180.183859825134
CID:1943240
PubChem ID:198656
Update Time:2025-04-21

7-nitro-1,2-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 7-nitro-1,2-benzothiazole
    • 1,2-benzisothiazole, 7-nitro-
    • 7-Nitro-1,2-benzisothiazole
    • DTXSID30237802
    • DTXCID40160293
    • DS-017104
    • CCRIS 6350
    • AKOS006372685
    • SCHEMBL5441566
    • XYFHXKUXMXHTPU-UHFFFAOYSA-N
    • 89641-97-4
    • 7-nitrobenzisothiazole
    • BRN 1073803
    • X6DYU86MKS
    • Inchi: 1S/C7H4N2O2S/c10-9(11)6-3-1-2-5-4-8-12-7(5)6/h1-4H
    • InChI Key: XYFHXKUXMXHTPU-UHFFFAOYSA-N
    • SMILES: S1C2C(=CC=CC=2C=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 179.999
  • Monoisotopic Mass: 179.999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 87Ų

Experimental Properties

  • Density: 1.525
  • Boiling Point: 247.2°C at 760 mmHg
  • Flash Point: 103.3°C
  • Refractive Index: 1.729
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd